Cas no 1214363-86-6 (Ethyl 5-fluoro-2-methoxynicotinate)

• Product Name: Ethyl 5-fluoro-2-methoxynicotinate
• CAS No: 1214363-86-6
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 1038793
• PubChem ID: 46311522
• Update Time: 2025-06-12

Ethyl 5-fluoro-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-methoxynicotinate
• Ethyl 5-fluoro-2-methoxynicotite
• ethyl 5-fluoro-2-methoxypyridine-3-carboxylate
• 1214336-76-1
• DTXSID80673296
• SB52951
• Ethyl5-fluoro-2-methoxynicotinate
• A891720
• 1214363-86-6

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)7-4-6(10)5-11-8(7)13-2/h4-5H,3H2,1-2H3
• InChI Key： KGWHATPJTHJEDX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C(=O)OCC)=C1)OC

Computed Properties

• Exact Mass: 199.06400
• Monoisotopic Mass: 199.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42000
• LogP: 1.40600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-fluoro-2-methoxynicotinate

Ethyl 5-fluoro-2-methoxynicotinate (CAS No. 1214363-86-6): A Comprehensive Overview

Ethyl 5-fluoro-2-methoxynicotinate (CAS No. 1214363-86-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, holds promise in various therapeutic applications. The presence of both fluoro and methoxy substituents in its molecular structure imparts distinct pharmacological characteristics, making it a subject of intense study among researchers.

The chemical structure of Ethyl 5-fluoro-2-methoxynicotinate consists of a nicotinic acid ester with fluorine and methoxy groups at the 5th and 2nd positions, respectively. This configuration not only influences its reactivity but also its potential biological activity. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile. Meanwhile, the methoxy group contributes to the overall solubility and bioavailability, making it an attractive candidate for drug formulation.

In recent years, there has been a growing interest in the development of novel nicotinic acid derivatives due to their potential therapeutic benefits. Nicotinic acid, or niacin, is well-documented for its cholesterol-lowering effects and its role in managing hyperlipidemia. Derivatives of nicotinic acid have been explored for their ability to interact with various biological targets, including receptors and enzymes involved in metabolic pathways. Among these derivatives, Ethyl 5-fluoro-2-methoxynicotinate has shown particular promise in preclinical studies.

One of the most compelling aspects of Ethyl 5-fluoro-2-methoxynicotinate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's structural features allow it to serve as a building block for designing molecules with enhanced pharmacological properties. Researchers have been particularly interested in leveraging its fluorinated moiety to improve drug efficacy and reduce side effects. This approach aligns with the broader trend in medicinal chemistry towards developing targeted therapies with improved selectivity and minimal toxicity.

The synthesis of Ethyl 5-fluoro-2-methoxynicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the molecular framework often presents challenges due to its high reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with greater efficiency. These advancements have not only facilitated the production of Ethyl 5-fluoro-2-methoxynicotinate but also paved the way for similar derivatives with tailored properties.

Recent studies have highlighted the potential applications of Ethyl 5-fluoro-2-methoxynicotinate in managing metabolic disorders. The compound has been shown to modulate key enzymes involved in glucose metabolism, suggesting its utility in treating conditions such as type 2 diabetes. Additionally, its ability to influence lipid profiles makes it a candidate for cardiovascular disease management. These findings are particularly exciting given the global burden of metabolic diseases and the urgent need for innovative treatment strategies.

The pharmacological profile of Ethyl 5-fluoro-2-methoxynicotinate is further enhanced by its interaction with biological targets that are implicated in inflammation and oxidative stress. These pathways are central to numerous chronic diseases, including neurodegenerative disorders and autoimmune conditions. By targeting these mechanisms, Ethyl 5-fluoro-2-methoxynicotinate may offer therapeutic benefits beyond its initial applications in metabolic management. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its effects, providing insights that could lead to new treatment paradigms.

In conclusion, Ethyl 5-fluoro-2-methoxynicotinate (CAS No. 1214363-86-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in managing metabolic disorders, cardiovascular diseases, and other chronic conditions make it a valuable asset in ongoing research efforts. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound are expected to increase, further expanding its role in drug development.